Cas no 2156980-99-1 (methyl 2-amino-3-(2-methylcyclopropyl)propanoate)

• Product Name: methyl 2-amino-3-(2-methylcyclopropyl)propanoate
• CAS No: 2156980-99-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6432390
• PubChem ID: 165801878
• Update Time: 2025-06-14

methyl 2-amino-3-(2-methylcyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2-methylcyclopropyl)propanoate
• 2156980-99-1
• EN300-1299742

• Inchi： 1S/C8H15NO2/c1-5-3-6(5)4-7(9)8(10)11-2/h5-7H,3-4,9H2,1-2H3
• InChI Key： OPFFKUDSOIBCPK-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1CC1C)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(2-methylcyclopropyl)propanoate

Comprehensive Overview of Methyl 2-amino-3-(2-methylcyclopropyl)propanoate (CAS No. 2156980-99-1)

Methyl 2-amino-3-(2-methylcyclopropyl)propanoate (CAS No. 2156980-99-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, synthetic chemistry, and material science. This ester derivative, characterized by its unique cyclopropyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an amino group and a methyl ester functionality, makes it a valuable building block for drug discovery and development.

In recent years, the demand for methyl 2-amino-3-(2-methylcyclopropyl)propanoate has surged due to its potential applications in designing novel therapeutics. Researchers are particularly interested in its role as a precursor for small molecule inhibitors and peptide mimetics, which are critical in targeting diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The compound's cyclopropyl ring enhances its metabolic stability, a feature highly sought after in medicinal chemistry.

The synthesis of CAS No. 2156980-99-1 involves multi-step organic reactions, including esterification and cyclopropanation, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly being employed to optimize its production, aligning with the growing emphasis on sustainable and environmentally friendly practices in the chemical industry.

One of the most frequently searched questions related to this compound is: "What are the applications of methyl 2-amino-3-(2-methylcyclopropyl)propanoate in drug development?" The answer lies in its ability to act as a scaffold for constructing pharmacophores with enhanced binding affinity and selectivity. For instance, its incorporation into protease inhibitors has shown promise in antiviral therapies, a topic of immense relevance in the post-pandemic era.

Another hot topic is the structure-activity relationship (SAR) of derivatives based on methyl 2-amino-3-(2-methylcyclopropyl)propanoate. Scientists are exploring how modifications to its amino or ester groups can influence biological activity. This research is often highlighted in forums discussing rational drug design and computational chemistry, where predictive modeling tools are used to accelerate discovery.

From an industrial perspective, the compound's stability under various pH conditions and its solubility profile make it suitable for formulation studies. Companies specializing in custom synthesis and contract research frequently list CAS No. 2156980-99-1 in their catalogs, catering to the needs of academic and commercial labs. Its compatibility with high-throughput screening platforms further underscores its utility in modern drug discovery pipelines.

In summary, methyl 2-amino-3-(2-methylcyclopropyl)propanoate represents a cutting-edge tool in chemical biology and pharmaceutical sciences. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring interest. As research continues to uncover new roles for this molecule, its relevance in addressing global health challenges is expected to grow exponentially.